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Compound of Interest

Compound Name: N-(Chloroacetoxy)succinimide

Cat. No.: B139724

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(Chloroacetoxy)succinimide is a valuable reagent in bioconjugation and drug
development, primarily utilized for the introduction of a chloroacetyl group, a reactive handle for
subsequent modifications such as peptide cyclization and the formation of covalent inhibitors.
This guide provides a comprehensive overview of the safety precautions, handling procedures,
and experimental considerations necessary for the safe and effective use of this compound in a
laboratory setting. Due to its hazardous nature, strict adherence to the outlined safety protocols
IS imperative to minimize risks to personnel and the environment.

Chemical and Physical Properties

N-(Chloroacetoxy)succinimide is a white to off-white solid. Key physical and chemical
properties are summarized in the table below for easy reference.
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Property Value References
CAS Number 27243-15-8 [11[2][3][4]
Molecular Formula CeHeCINO4 [1112]14]
Molecular Weight 191.57 g/mol [1112]14]
Melting Point 109-110 °C [1]

Boiling Point 277.3 °C (Predicted) [1]

Density 1.52 g/cm3 (Predicted) [1]
Appearance Off-white Solid

Storage Temperature 2-8°C, under inert atmosphere  [1]

Safety and Hazard Information

N-(Chloroacetoxy)succinimide is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
hazard information.

GHS Classification

Hazard Class Hazard Category
Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1B
Serious Eye Damage/Eye Irritation Category 1

Hazard and Precautionary Statements
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Type Code Statement
Signal Word Danger
Hazard Statements H302 Harmful if swallowed.

H314

Causes severe skin burns and

eye damage.

Precautionary Statements

P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

Wash skin thoroughly after

P264 .

handling.

Do not eat, drink or smoke
pP270 . .

when using this product.

Wear protective gloves/
P280 protective clothing/ eye

protection/ face protection.

P301 + P330 + P331

IF SWALLOWED: Rinse
mouth. Do NOT induce

vomiting.

P303 + P361 + P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.

P304 + P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.
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Immediately call a POISON

P310

CENTER/doctor.

Wash contaminated clothing
P363

before reuse.
P405 Store locked up.

Dispose of contents/container
P501 to an approved waste disposal

plant.

Data sourced from multiple supplier safety data sheets.[2]

Toxicity Data

Specific quantitative toxicity data such as LD50 (oral, dermal) and LC50 (inhalation) values for
N-(Chloroacetoxy)succinimide are not readily available in the public domain. In the absence
of this data, this compound should be handled as a substance with significant acute toxicity
and corrosive properties, as indicated by its GHS classification.

Safe Handling and Storage
Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with handling N-
(Chloroacetoxy)succinimide should be conducted to determine the appropriate PPE. The
following are minimum recommendations:

o Eye and Face Protection: Chemical safety goggles and a face shield are required to protect
against splashes and dust particles.

o Skin Protection: A lab coat, closed-toe shoes, and chemical-resistant gloves (e.g., nitrile) are
mandatory. Gloves should be inspected before use and changed frequently, especially if

contaminated.[5]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood, to avoid inhalation of dust. If a fume hood is not available, a
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NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates
should be used.

Wear NIOSH-approved
Respirator

No
Work ina
Chemical Fume Hood?

Standard Ventilation

Wear Lab Coat &
Chemical-Resistant Gloves

‘Wear Chemical Goggles
& Face Shield

Click to download full resolution via product page

Personal Protective Equipment Decision Workflow.

Engineering Controls

All weighing and handling of solid N-(Chloroacetoxy)succinimide should be performed in a
chemical fume hood to minimize inhalation exposure. An eyewash station and a safety shower
must be readily accessible in the immediate work area.[6]

Storage

Store N-(Chloroacetoxy)succinimide in a tightly sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials. Recommended storage temperature is
between 2-8°C under an inert atmosphere.[1] Keep it locked up and out of the reach of
unauthorized personnel.

Emergency Procedures
First Aid Measures

Immediate medical attention is required in case of any exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[6]
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e Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Wash contaminated clothing before reuse. Seek
immediate medical attention.[5]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5]

¢ Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek
immediate medical attention.

Exposure Occurs

Assess Route of Exposure

Skin Eye Inhalajon

Ingestion

Skin Contact

l

Flush with water for 15 min
Remove contaminated clothing

Eye Contact Inhalation Ingestion

l l l

Flush with water for 15 min Move to fresh air Rinse mouth
Remove contact lenses Provide respiratory support Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

First Aid Response to Exposure.

Spills and Leaks
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In case of a spill, evacuate the area immediately. Wear appropriate PPE, including respiratory
protection, before attempting to clean up. For small spills of solid material, carefully sweep up
and place in a sealed container for disposal. Avoid generating dust. For larger spills, follow your
institution's hazardous material spill response procedures. Do not allow the material to enter
drains or waterways.

Disposal Considerations

Dispose of N-(Chloroacetoxy)succinimide and any contaminated materials as hazardous
waste in accordance with local, state, and federal regulations. Do not dispose of down the drain
or in regular trash.

Experimental Protocols: General Methodologies

The following are generalized protocols for common applications of N-
(Chloroacetoxy)succinimide. These should be adapted and optimized for specific research
needs. All work should be performed in a chemical fume hood with appropriate PPE.

N-Terminal Chloroacetylation of Peptides

This protocol describes the addition of a chloroacetyl group to the N-terminus of a peptide.

Peptide Preparation: Ensure the peptide is in a suitable buffer that does not contain primary
amines (e.g., Tris). Arecommended buffer is 50 mM sodium phosphate, pH 7.5.

o Reagent Preparation: Prepare a stock solution of N-(Chloroacetoxy)succinimide in an
anhydrous, water-miscible organic solvent such as N,N-dimethylformamide (DMF) or
dimethyl sulfoxide (DMSO).

o Reaction: Add a 5-10 fold molar excess of the N-(Chloroacetoxy)succinimide stock
solution to the peptide solution.

¢ Incubation: Allow the reaction to proceed at room temperature for 1-4 hours with gentle
mixing.

¢ Monitoring: Monitor the reaction progress by reverse-phase high-performance liquid
chromatography (RP-HPLC) or mass spectrometry.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b139724?utm_src=pdf-body
https://www.benchchem.com/product/b139724?utm_src=pdf-body
https://www.benchchem.com/product/b139724?utm_src=pdf-body
https://www.benchchem.com/product/b139724?utm_src=pdf-body
https://www.benchchem.com/product/b139724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Quenching: Quench any unreacted N-(Chloroacetoxy)succinimide by adding a primary
amine-containing buffer, such as Tris, to a final concentration of approximately 50 mM.

« Purification: Purify the chloroacetylated peptide using RP-HPLC.

Peptide Cyclization via Intramolecular Thioether
Formation

This protocol is for the cyclization of a linear peptide containing an N-terminal chloroacetyl
group and a downstream cysteine residue.

o Peptide Preparation: The starting material is the purified N-terminally chloroacetylated
peptide containing a cysteine residue. The peptide should be dissolved in a buffer suitable
for the cyclization reaction, typically a slightly basic buffer such as 50 mM sodium
bicarbonate or ammonium bicarbonate, pH 8.0-8.5, to facilitate deprotonation of the cysteine
thiol.

e Cyclization Reaction: The intramolecular reaction is typically spontaneous under these
conditions. The deprotonated thiol of the cysteine side chain acts as a nucleophile, attacking
the electrophilic carbon of the chloroacetyl group and displacing the chloride to form a stable
thioether bond.

¢ Incubation: The reaction is usually carried out at room temperature and can take from a few
hours to overnight.

¢ Monitoring: The progress of the cyclization can be monitored by RP-HPLC and mass
spectrometry. A decrease in the mass corresponding to the linear peptide and the
appearance of a new peak with the expected mass of the cyclized product indicates a
successful reaction.

 Purification: The final cyclic peptide is purified from any remaining linear starting material and
other impurities by RP-HPLC.

Conclusion

N-(Chloroacetoxy)succinimide is a potent reagent for chemical biology and drug discovery.
Its hazardous nature necessitates a thorough understanding of its properties and strict
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adherence to safety protocols. By following the guidelines outlined in this technical guide,
researchers can safely and effectively utilize this compound to advance their scientific goals.
Always consult your institution's safety office for specific guidance and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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